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Compound of Interest

Compound Name: Dasminapant

L Get Quote

Cat. No.: B605532

Essential Safety and Handling Guide for
Dasminapant

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling Dasminapant (also known as APG-1387).
Adherence to these protocols is essential to ensure personal safety, maintain experimental
integrity, and minimize exposure risks. While one safety data sheet (SDS) classifies
Dasminapant as not a hazardous substance or mixture, its mechanism of action as a potent
IAP (inhibitor of apoptosis) antagonist warrants careful handling consistent with potent research
compounds.[1]

Chemical and Physical Properties

A summary of key quantitative data for Dasminapant is provided below for easy reference.

Property Value
Synonyms APG-1387
CAS Number 1570231-89-8[1]

Molecular Formula

CeoH72N10010S2[1][2][3]

Molecular Weight

1157.40 g/mol [1][4]

Solubility

Soluble in DMSO, not in water[2]
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Personal Protective Equipment (PPE)

A comprehensive personal protective equipment protocol is mandatory to prevent primary
exposure routes, including inhalation of powder, dermal contact, and accidental ingestion. The

following table details the required PPE for handling Dasminapant.
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PPE Category Item

Specifications

Rationale

Hand Protection Double Nitrile Gloves

Chemotherapy-grade
(ASTM D6978 rated),
powder-free. The
outer glove cuff
should extend over

the gown sleeve.[5]

Prevents skin
absorption. Double
gloving provides an
additional layer of
protection, and the
outer glove can be
removed immediately

if contaminated.[5]

Body Protection Disposable Gown

Solid-front, back-
closing, long-sleeved
gown made of low-
permeability fabric
(e.g., polyethylene-
coated).[1][5]

Protects skin and
clothing from
contamination. Must
be discarded as
hazardous waste after
use or if

contaminated.

Safety Goggles &

Eye & Face Protection )
Face Shield

ANSI Z87.1-compliant
safety goggles. A full
face shield should be
worn over goggles
when handling the

powder or solutions.

[1](6]

Protects against
splashes and
aerosolized particles
entering the eyes or
face.[6]

N95 Respirator (or

Respiratory Protection )
higher)

NIOSH-approved N95
or higher-rated

respirator.[1]

Required when
handling the solid
compound outside of
a certified
containment system
(e.g., chemical fume
hood, biological safety
cabinet) to prevent

inhalation.[7]
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) ] Prevents the spread
Disposable, non-slip o
) ) ) of contamination
Foot & Hair Protection  Shoe & Hair Covers shoe covers and a ]
] outside of the
hair bonnet. ]
designated work area.

Operational Plans: Handling and Experimental
Protocols

Engineering Controls: All handling of Dasminapant, especially of the solid form, should be
conducted in a certified chemical fume hood or a biological safety cabinet to minimize
inhalation exposure.[1] An accessible safety shower and eyewash station must be available.[1]

Step-by-Step Handling Procedure:

o Preparation: Before handling, ensure the designated workspace (e.g., fume hood surface) is
clean and covered with a disposable, absorbent plastic-backed pad.[8] Gather all necessary
supplies and required PPE.

e Donning PPE: Don PPE in the following order: shoe covers, hair cover, inner gloves,
disposable gown, N95 respirator, safety goggles, face shield, and finally, outer gloves with
the cuffs pulled over the gown sleeves.[1]

e Weighing Solid Compound:
o Perform all weighing activities within the fume hood.
o Use a dedicated set of utensils (spatula, weigh boat).
o Handle the powder carefully to avoid aerosolization.
e Reconstitution (Solution Preparation):

o Add the solvent (e.g., DMSO) slowly to the vessel containing the weighed Dasminapant
powder.

o Ensure the container is securely capped before mixing.
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o If precipitation occurs, sonication or gentle heating may be used to aid dissolution.

o Storage of Stock Solutions:
o Store stock solutions in clearly labeled, sealed vials.
o For short-term storage (days to weeks), maintain at O - 4°C.[2]

o For long-term storage (months to years), store at -20°C.[2] MedChemEXxpress suggests
storage at -80°C for 6 months or -20°C for 1 month under nitrogen.

o Doffing PPE: Remove PPE in an order that minimizes cross-contamination. Typically: outer
gloves, face shield, goggles, gown, inner gloves, shoe covers, hair cover, and respirator.
Dispose of all single-use items in the appropriate hazardous waste container.[5]
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Procedural workflow for the safe handling of Dasminapant.

Disposal Plan
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All materials that come into contact with Dasminapant are considered hazardous waste and

must be disposed of according to institutional and local regulations.[9] Do not pour waste down

the drain.[1][10]

Waste Type

Description

Containment

Disposal Method

Solid Hazardous
Waste

Gloves, gown, shoe
covers, absorbent
liners, weigh boats,
pipette tips, empty
vials.

Designated, sealed,
and labeled
hazardous waste
container (e.g., yellow
chemotherapy waste
bin).[9]

High-temperature
incineration by a
certified hazardous
waste management

company.

Liquid Hazardous
Waste

Unused or expired
stock solutions,
contaminated

solvents.

Labeled, leak-proof
hazardous liquid

waste container.[11]

Incineration by a
certified hazardous
waste management
company. Do not pour
down the drain.[10]

Sharps Hazardous
Waste

Needles and syringes
used for administering
the compound in in

vivo studies.

Puncture-proof,
labeled sharps
container designated

for hazardous waste.

[3]

Autoclaving followed
by incineration or as
per institutional
protocol for hazardous

sharps.[3]

Emergency Procedures:

First Aid

In the event of accidental exposure, follow these first aid measures immediately.[1]

o Eye Contact: Remove contact lenses if present. Immediately flush eyes with large amounts

of water for at least 15 minutes, separating eyelids with fingers. Seek prompt medical

attention.[1]

o Skin Contact: Thoroughly rinse the affected skin with large amounts of water. Remove

contaminated clothing and shoes. Call a physician.[1]

 Inhalation: Relocate the individual to fresh air. If breathing is difficult, provide respiratory

support. Avoid mouth-to-mouth resuscitation.[1]
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¢ Ingestion: Wash out the mouth with water. Do NOT induce vomiting. Call a physician
immediately.[1]

Mechanism of Action Context

Dasminapant is a bivalent SMAC mimetic that functions as an IAP antagonist, blocking the
activity of proteins like XIAP and clAP-1/2.[5][11] This action leads to the degradation of clAP
proteins, activation of caspase-3, and ultimately, apoptosis (programmed cell death).[11]
Understanding its potent biological activity underscores the need for stringent safety
precautions.
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Simplified signaling pathway for Dasminapant's mechanism of action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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